2-[(3,5-dimethyl-4-isoxazolyl)methylthio]-3-prop-2-enyl-6,7,8,9-tetrahydro-5H-cyclohepta[2,3]thieno[2,4-b]pyrimidin-4-one

• IUPAC Name: 5-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C20H23N3O2S2/c1-4-10-23-19(24)17-14-8-6-5-7-9-16(14)27-18(17)21-20(23)26-11-15-12(2)22-25-13(15)3/h4H,1,5-11H2,2-3H3
• InChI Key: RBTURZSCIGSYAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CSC2=NC3=C(C4=C(S3)CCCCC4)C(=O)N2CC=C
• Molecular Formula: C20H23N3O2S2
• Molecular Weight: 401.5 g/mol
• CAS No.: 670273-33-3

Description

The compound “2-[(3,5-dimethyl-4-isoxazolyl)methylthio]-3-prop-2-enyl-6,7,8,9-tetrahydro-5H-cyclohepta[2,3]thieno[2,4-b]pyrimidin-4-one” is an organic heterobicyclic compound. It has a molecular formula of C20H23N3O2S2, an average mass of 401.548 Da, and a mono-isotopic mass of 401.12317 Da.

Molecular Structure Analysis

The InChI string for this compound is InChI=1S/C20H23N3O2S2/c1- 4- 10- 23- 19 (24) 17- 14- 8- 6- 5- 7- 9- 16 (14) 27- 18 (17) 21- 20 (23) 26- 11- 15- 12 (2) 22- 25- 13 (15) 3/h4H,1,5- 11H2,2- 3H3. The SMILES string is CC1=C (C (=NO1)C)CSC2=NC3=C (C4=C (S3)CCCCC4)C (=O)N2CC=C.

Physical And Chemical Properties Analysis

The compound has a net charge of 0. Other physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Synthesis and Structural Properties

Research into the synthesis of thieno[2,3-d]pyrimidin-4-ones and their derivatives has demonstrated various methodologies for constructing these compounds, highlighting their versatile chemical properties and potential for further functionalization. For example, studies have reported on the synthesis of substituted 4-oxo-3,4-dihydro-thieno[3,4-d]pyrimidines, comparing their properties with positionally isomeric thienopyrimidinones and benzo isosteres, indicating differences in electronic spectra and biological activity profiles due to the position of the sulfur atom (Zadorozhny, Turov, & Kovtunenko, 2010).

Reactivity and Derivative Synthesis

The reactivity of these compounds under various conditions has been explored to synthesize new heterocyclic systems. For instance, the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides has led to the creation of new structures exhibiting promising antimicrobial activity (Sirakanyan et al., 2015).

Biological Activities and Applications

The exploration of biological activities of thieno[2,3-d]pyrimidine derivatives has revealed potential applications in various fields, such as antiproliferative properties against cancer cell lines. A study on new pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives showcased their synthesis and antiproliferative evaluation, highlighting the structure-activity relationship and the mechanism of action in inducing apoptotic cell death in cancer cells (Atapour-Mashhad et al., 2017).